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2-(2-Methylmorpholin-2-

yl)ethanol;hydrochloride

CAS No.: 2413900-21-5

Cat. No.: B2959683

Get Quote

Technical Guide: 2-(2-Methylmorpholin-2-
yl)ethanol HCl
Executive Summary
2-(2-Methylmorpholin-2-yl)ethanol is a specialized morpholine derivative characterized by a

quaternary carbon center at the 2-position of the morpholine ring.[1] This structural motif—

featuring both a methyl group and a hydroxyethyl side chain—creates a distinct steric and

electronic profile valuable in medicinal chemistry for modulating basicity and metabolic stability.

While the hydrochloride salt (HCl) is a common stable form for handling, public indexing often

defaults to the free base CAS number. Researchers must utilize the free base identifier for

primary searches and specify the salt form in procurement or synthesis requests.

Part 1: Chemical Identity & Core Data[2]
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The following data establishes the precise chemical identity of the compound. The

hydrochloride salt is formed by protonation of the secondary amine nitrogen (N4).

Identification Table
Property Data

Compound Name 2-(2-Methylmorpholin-2-yl)ethanol Hydrochloride

Free Base CAS 1639482-88-4

HCl Salt CAS Not widely indexed; refer to Base CAS + HCl

IUPAC Name 2-(2-methylmorpholin-2-yl)ethanol hydrochloride

Molecular Formula C₇H₁₅NO₂[1][2] · HCl (Salt) / C₇H₁₅NO₂ (Base)

Molecular Weight 181.66 g/mol (Salt) / 145.20 g/mol (Base)

SMILES (Base) CC1(CCO)CNCCO1

InChI Key (Base) SYKGTACJFSFPAG-UHFFFAOYSA-N

Structural Visualization
The diagram below illustrates the connectivity of the free base. The HCl salt involves the

protonation of the nitrogen atom (N4) in the ring.
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Caption: Structural connectivity showing the quaternary C2 center bearing both methyl and

ethanol groups.

Part 2: Search & Procurement Strategy
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Finding specific salts of quaternary morpholines can be challenging due to fragmented

database indexing. Follow this protocol to locate the compound or its precursors.

Primary Search (Free Base Strategy)
Most chemical databases index the parent neutral molecule rather than every specific salt.

Query: Search for CAS 1639482-88-4.

Verification: Confirm the structure matches the "2-methyl-2-(2-hydroxyethyl)" pattern. Beware

of isomers like 2-(4-methylmorpholin-2-yl)ethanol (N-methyl isomer, CAS 959238-42-7),

which is chemically distinct.

Salt Specification
If the HCl salt is not explicitly listed in a catalog:

Request Custom Salt Formation: Many vendors supply the free base and can convert it to

the HCl salt upon request.

In-House Preparation: Purchase the free base (CAS 1639482-88-4) and treat with 1.0

equivalent of HCl in dioxane or diethyl ether to precipitate the salt.

Part 3: Synthesis & Retrosynthetic Analysis
When the specific building block is unavailable, it must be synthesized. The presence of the

quaternary center at C2 suggests a construction strategy that establishes this steric bulk early

in the pathway.

Retrosynthetic Logic
The most robust route typically involves the cyclization of a functionalized amino-diol precursor.
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Caption: General retrosynthetic pathway via N-protected intermediate to control regioselectivity.

Synthetic Protocol (General Procedure)
Cyclization: React a suitable 2-amino-2-methyl-1,4-diol derivative (often N-benzylated to

prevent over-alkylation) with a cyclizing agent (e.g., via activation of the primary alcohol).

Deprotection: If an N-benzyl group was used for stability, remove it via catalytic

hydrogenation (Pd/C, H₂, MeOH).

Salt Formation: Dissolve the resulting oil (free base) in anhydrous ethanol/ether. Add 4M HCl

in dioxane dropwise at 0°C. Filter the resulting white precipitate.
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Part 4: Applications in Drug Discovery[5]
The 2-(2-Methylmorpholin-2-yl)ethanol scaffold is a valuable "sp3-rich" building block.

Solubility Enhancement: The morpholine oxygen and the pendant hydroxyl group reduce

lipophilicity (LogP), improving the aqueous solubility of drug candidates.

Metabolic Stability: The quaternary methyl group at C2 blocks a common site of metabolic

oxidation (alpha to the ether oxygen), potentially extending the half-life of the parent drug.

Linker Utility: The primary alcohol on the ethyl side chain serves as a handle for further

functionalization (e.g., conversion to a halide, mesylate, or aldehyde) to attach the

morpholine ring to larger pharmacophores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2959683/docs#2-2-methylmorpholin-2-yl-ethanol-hcl-
cas-number-search]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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